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Compound of Interest

Compound Name: Levistolide A

Cat. No.: B608536 Get Quote

Essential Safety and Handling Guide for
Levistolide A
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling Levistolide A. Adherence to these procedures is essential

to ensure personal safety and proper disposal.

Levistolide A is a compound that requires careful handling due to its potential health hazards.

Safety data sheets for similar compounds indicate that it may be harmful if swallowed, cause

skin and serious eye irritation, and may lead to respiratory irritation[1][2]. As a precaution, it

should be handled with the same care as other cytotoxic agents.

Chemical and Physical Properties
A summary of the known physical and chemical properties of Levistolide A is provided below.
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Property Value

Chemical Formula C₂₄H₂₈O₄

Molecular Weight 380.5 g/mol [3][4]

Appearance Solid[4][5]

CAS Number 88182-33-6[3][5]

Storage Temperature -20°C[5] or between -80°C and -20°C

Solubility
DMF: 30 mg/ml, DMSO: 20 mg/ml, Ethanol: 10

mg/ml, DMF:PBS (pH 7.2) (1:2): 0.3 mg/ml[5]

Purity ≥ 99.22%

Personal Protective Equipment (PPE)
Given the hazardous nature of Levistolide A, the following personal protective equipment is

mandatory. For tasks with a higher risk of exposure, such as handling powders or creating

solutions, enhanced precautions are necessary.
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PPE Category Standard Handling
High-Risk Operations (e.g.,
weighing powder,
preparing stock solutions)

Gloves

Double gloving with

chemotherapy-rated gloves

(e.g., nitrile gloves tested

according to ASTM D6978-05)

is recommended.[6] Change

gloves frequently.

Double gloving with

chemotherapy-rated gloves is

required.[7]

Eye/Face Protection

Chemical safety goggles or a

face shield must be worn.[2][8]

[9]

A full-face shield is preferred to

protect against splashes. If

using goggles, they must be

worn with a fluid-resistant

mask.[8]

Lab Coat/Gown

A disposable, fluid-resistant

gown that covers the arms and

body should be worn.[9]

A disposable, fluid-resistant

gown is required.[8]

Respiratory Protection

Work in a well-ventilated area

or a chemical fume hood. A

surgical mask should be worn

to prevent inhalation of any

airborne particles.[9]

A fit-tested N95 or N100

respirator should be used

when there is a risk of

generating airborne powder or

aerosols.[8] Work must be

conducted in a certified

chemical fume hood or a Class

II Biosafety Cabinet (BSC).[10]

Other
Closed-toe shoes and full-

length pants are required.

Shoe covers should be worn.

[8]

Operational Plan for Handling Levistolide A
Follow these step-by-step procedures to minimize exposure and ensure safety.

1. Preparation and Planning:
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Read and understand the Safety Data Sheet (SDS) for Levistolide A or a similar cytotoxic

compound before starting any work.[7]

Ensure all necessary PPE is available and in good condition.

Prepare your workspace in a designated area, preferably within a chemical fume hood or

biological safety cabinet.[10]

Have a spill kit readily accessible.

2. Handling and Experimental Use:

Don the appropriate PPE as outlined in the table above.

When weighing the solid form, do so in a ventilated enclosure to minimize the risk of

inhalation.

When preparing solutions, add the solvent to the solid slowly to avoid splashing.

Handle all containers with Levistolide A carefully to prevent spills.

Clearly label all solutions containing Levistolide A.

3. Spill Management:

In case of a spill, immediately alert others in the area.

Secure the area and prevent entry.

Wearing appropriate PPE (including respiratory protection), contain the spill using absorbent

materials from a chemical spill kit.[9]

Clean the spill area with an appropriate decontaminating solution.

Collect all contaminated materials in a sealed container for hazardous waste disposal.

Disposal Plan
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Proper disposal of Levistolide A and any contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

Waste Segregation: All waste contaminated with Levistolide A must be segregated from

regular laboratory trash. This includes gloves, gowns, bench paper, pipette tips, and any

empty or partially used vials.[7]

Waste Containers: Use designated, leak-proof, and clearly labeled hazardous waste

containers. For "trace" contaminated items like gloves and wipes, a yellow sharps container

can be used, which is then placed in a biohazard waste box. For "bulk" waste, such as

solutions or significant amounts of solid, a special black RCRA (Resource Conservation and

Recovery Act) container should be used.[7]

Sharps: Needles and syringes that have come into contact with Levistolide A should be

disposed of in a red sharps container only if they are completely empty with no visible

residue. If any amount of the drug remains, they must be disposed of as bulk hazardous

chemical waste.[7]

Decontamination: All non-disposable equipment that has come into contact with Levistolide
A should be decontaminated with an appropriate cleaning agent.

Final Disposal: All hazardous waste must be disposed of through your institution's

Environmental Health and Safety (EHS) office. Follow their specific procedures for waste

pickup and disposal. Do not pour Levistolide A solutions down the drain.[11]

Workflow for Handling Levistolide A

Preparation Handling

Cleanup & Disposal

Spill Response
1. Review SDS & Plan Experiment 2. Don Appropriate PPE 3. Handle in Ventilated Enclosure 4. Perform Experiment

Spill Occurs
Potential

5. Decontaminate Workspace & Equipment

Potential

6. Segregate & Dispose of Hazardous Waste 7. Doff PPE Correctly

Contain Spill Clean & Decontaminate Dispose of Spill Waste
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Levistolide A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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